3-(2-bromophenyl)pentanediamide
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(2-bromophenyl)pentanediamide involves the reaction of 2-bromobenzoyl chloride with pentanediamine in the presence of a base to form the intermediate 3-(2-bromophenyl)pentanediamide. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the intermediate.", "Starting Materials": [ "2-bromobenzoyl chloride", "pentanediamine", "base (such as triethylamine or pyridine)", "anhydrous solvent (such as dichloromethane or chloroform)" ], "Reaction": [ "Step 1: Dissolve 2-bromobenzoyl chloride in anhydrous solvent.", "Step 2: Add pentanediamine to the solution and stir for several hours at room temperature.", "Step 3: Add base to the reaction mixture and stir for several more hours.", "Step 4: Extract the product with a suitable solvent and purify by recrystallization or column chromatography.", "Step 5: Characterize the product by spectroscopic methods such as NMR and IR." ] } | |
CAS RN |
1803600-47-6 |
Product Name |
3-(2-bromophenyl)pentanediamide |
Molecular Formula |
C11H13BrN2O2 |
Molecular Weight |
285.1 |
Purity |
85 |
Origin of Product |
United States |
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